Cas no 1889511-70-9 (5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione
• CAS No: 1889511-70-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4775900
• Update Time: 2023-08-17

5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione
• 5-(Aminomethyl)-1-benzyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C12H13N3O2/c13-6-10-8-15(12(17)14-11(10)16)7-9-4-2-1-3-5-9/h1-5,8H,6-7,13H2,(H,14,16,17)
• InChI Key： LFZAYMCKBBYQKF-UHFFFAOYSA-N
• SMILES： O=C1NC(C(CN)=CN1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones